Cas no 543694-09-3 (N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 543694-09-3
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6228523
• PubChem ID: 1811255
• Update Time: 2025-06-09

N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide
• N-(2-phenoxyethyl)-piperonylamide
• cid_1811255
• AKOS003278110
• MLS000100028
• VU0241263-5
• N-(2-phenoxyethyl)benzo[d][1,3]dioxole-5-carboxamide
• HMS1600H10
• BDBM39023
• AO-080/42479751
• SR-01000296323
• N-(2-phenoxyethyl)-1,3-benzodioxole-5-carboxamide
• F5526-0006
• CHEMBL1331076
• SR-01000296323-1
• 543694-09-3
• SMR000081710
• HMS2493H06

• Inchi： 1S/C16H15NO4/c18-16(12-6-7-14-15(10-12)21-11-20-14)17-8-9-19-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,17,18)
• InChI Key： NYJFWCJPGGMXFZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NCCOC3C=CC=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 543694-09-3)

N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 543694-09-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical development and drug discovery. The benzodioxole core and the phenoxyethyl side chain contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

The structural composition of N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide includes a benzodioxole ring system, which is known for its presence in various bioactive molecules. This aromatic structure is often associated with biological activity, including interactions with specific enzymatic pathways and receptor binding. The phenoxyethyl moiety further enhances the molecule's complexity, potentially influencing its solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in molecules that incorporate benzodioxole scaffolds due to their reported pharmacological effects. Studies have demonstrated that benzodioxole derivatives can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The specific substitution pattern in N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide may contribute to its unique profile among these derivatives.

The compound's potential applications extend to the development of novel therapeutic agents. Researchers are exploring its efficacy in preclinical models as a lead compound for drug discovery programs. The combination of the benzodioxole core and the phenoxyethyl group suggests that this molecule may interact with multiple targets, offering a multitargeted approach to therapeutic intervention.

Advances in synthetic chemistry have enabled the efficient preparation of N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide, facilitating its use in various research applications. The synthesis involves multi-step reactions that highlight the compound's structural complexity and the synthetic strategies employed to achieve high yields and purity. These synthetic methodologies are crucial for obtaining sufficient quantities of the compound for downstream biological testing.

The pharmacokinetic properties of N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide are also of great interest. The phenoxyethyl group can influence the molecule's metabolic pathways, affecting its half-life and distribution within the body. Understanding these properties is essential for optimizing drug delivery systems and predicting clinical outcomes.

In vitro studies have begun to unravel the mechanistic basis of the compound's biological activity. Initial findings suggest that it may modulate key signaling pathways involved in inflammation and cell proliferation. These pathways are often dysregulated in various diseases, making N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide a promising candidate for further investigation.

The integration of computational modeling techniques has enhanced the understanding of how N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide interacts with biological targets. Molecular docking studies have identified potential binding sites on enzymes and receptors relevant to its observed biological effects. These computational approaches complement experimental data and provide insights into the compound's mode of action.

Ethical considerations are paramount in the development of new pharmaceuticals. The synthesis and testing of N-(2-phenoxyethyl)-2H-1,3-benzodioxole-5-carboxamide

The future prospects for N-(2-phenoxyethyl) - > 20